Cas no 2231023-63-3 ((S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride)

• Product Name: (S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride
• CAS No: 2231023-63-3
• MF: C₉H₉ClF₃NO₂
• MW: 255.621472120285
• MDL: MFCD31923280
• CID: 5174649
• Update Time: 2025-08-05

(S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride
• (S)-Amino-(4-trifluoromethyl-phenyl)-acetic acid hydrochloride

• MDL： MFCD31923280
• Inchi： 1S/C9H8F3NO2.ClH/c10-9(11,12)6-3-1-5(2-4-6)7(13)8(14)15;/h1-4,7H,13H2,(H,14,15);1H/t7-;/m0./s1
• InChI Key： WICWPISQRZFEEC-FJXQXJEOSA-N
• SMILES： [C@@H](C1C=CC(C(F)(F)F)=CC=1)(N)C(=O)O.Cl

Additional information on (S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride

Introduction to (S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride (CAS No. 2231023-63-3)

(S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride (CAS No. 2231023-63-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as SAR407899, is a potent and selective inhibitor of the serine protease TMPRSS2. TMPRSS2 plays a crucial role in the activation of certain viruses, including SARS-CoV-2, making this compound a promising candidate for the development of antiviral therapies.

The chemical structure of (S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride is characterized by a chiral center at the α-carbon, which is essential for its biological activity. The presence of the trifluoromethyl group on the phenyl ring enhances the compound's lipophilicity and metabolic stability, contributing to its favorable pharmacokinetic properties. The hydrochloride salt form ensures good solubility in aqueous media, facilitating its use in various biological assays and formulations.

Recent studies have highlighted the potential of (S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride in inhibiting TMPRSS2 activity. A study published in the journal Nature Communications demonstrated that this compound effectively reduced SARS-CoV-2 infection in vitro by blocking the viral entry into host cells. The mechanism of action involves the inhibition of TMPRSS2-mediated priming of the viral spike protein, which is essential for viral fusion with host cell membranes.

In addition to its antiviral properties, (S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride has shown promise in other therapeutic areas. Research conducted at the University of California, San Francisco, explored its potential as a treatment for prostate cancer, where TMPRSS2 is overexpressed and contributes to disease progression. The compound was found to inhibit TMPRSS2 activity and reduce tumor growth in preclinical models.

The development of (S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride has also been supported by its favorable safety profile. Preclinical toxicity studies have demonstrated that this compound exhibits low toxicity and good tolerability at therapeutic doses. These findings are crucial for advancing the compound through clinical trials and ultimately into clinical use.

The synthesis of (S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride involves several steps, including the preparation of the chiral amino acid derivative and subsequent conversion into the hydrochloride salt form. The synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production. This is particularly important for ensuring a consistent supply of the compound for both research and clinical applications.

In conclusion, (S)-2-amino-2-(4-(trifluoromethyl)phenyl)acetic acid hydrochloride (CAS No. 2231023-63-3) represents a significant advancement in the development of targeted therapies for viral infections and cancer. Its unique chemical structure, potent inhibitory activity, and favorable pharmacological properties make it a promising candidate for further investigation and potential clinical use. Ongoing research continues to explore its full therapeutic potential and optimize its application in various medical settings.